Tetra-O-(beta-hydroxyethyl)rutoside
Tetra-O-(beta-hydroxyethyl)rutoside
Brand Name:
Vulcanchem
CAS No.:
6980-20-7
VCID:
VC0107102
InChI:
InChI=1S/C35H46O20/c1-16-25(40)28(43)30(45)34(52-16)51-15-23-26(41)29(44)31(46)35(54-23)55-33-27(42)24-21(50-11-7-39)13-18(47-8-4-36)14-22(24)53-32(33)17-2-3-19(48-9-5-37)20(12-17)49-10-6-38/h2-3,12-14,16,23,25-26,28-31,34-41,43-46H,4-11,15H2,1H3/t16-,23+,25-,26+,28+,29-,30+,31+,34+,35-/m0/s1
SMILES:
CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(OC4=C(C3=O)C(=CC(=C4)OCCO)OCCO)C5=CC(=C(C=C5)OCCO)OCCO)O)O)O)O)O)O
Molecular Formula:
C35H46O20
Molecular Weight:
786.7 g/mol
Tetra-O-(beta-hydroxyethyl)rutoside
CAS No.: 6980-20-7
Reference Standards
VCID: VC0107102
Molecular Formula: C35H46O20
Molecular Weight: 786.7 g/mol
| CAS No. | 6980-20-7 |
|---|---|
| Product Name | Tetra-O-(beta-hydroxyethyl)rutoside |
| Molecular Formula | C35H46O20 |
| Molecular Weight | 786.7 g/mol |
| IUPAC Name | 2-[3,4-bis(2-hydroxyethoxy)phenyl]-5,7-bis(2-hydroxyethoxy)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one |
| Standard InChI | InChI=1S/C35H46O20/c1-16-25(40)28(43)30(45)34(52-16)51-15-23-26(41)29(44)31(46)35(54-23)55-33-27(42)24-21(50-11-7-39)13-18(47-8-4-36)14-22(24)53-32(33)17-2-3-19(48-9-5-37)20(12-17)49-10-6-38/h2-3,12-14,16,23,25-26,28-31,34-41,43-46H,4-11,15H2,1H3/t16-,23+,25-,26+,28+,29-,30+,31+,34+,35-/m0/s1 |
| Standard InChIKey | OHHXJHPHUFVCPR-XQZWLAGVSA-N |
| Isomeric SMILES | C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=C(OC4=C(C3=O)C(=CC(=C4)OCCO)OCCO)C5=CC(=C(C=C5)OCCO)OCCO)O)O)O)O)O)O |
| SMILES | CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(OC4=C(C3=O)C(=CC(=C4)OCCO)OCCO)C5=CC(=C(C=C5)OCCO)OCCO)O)O)O)O)O)O |
| Canonical SMILES | CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OC3=C(OC4=C(C3=O)C(=CC(=C4)OCCO)OCCO)C5=CC(=C(C=C5)OCCO)OCCO)O)O)O)O)O)O |
| Synonyms | 3’,4’,5,7-Tetrakis-O-(2-hydroxyethyl)-rutin; β-D-2-[3,4-Bis(2-hydroxyethoxy)phenyl]-5,7-bis(2-hydroxyethoxy)-4-oxo-4H-1-benzopyran-3-yl O-(6-Deoxy-α-L-mannopyranosyl)-glucopyranoside; 3’,4’,5,7-Tetra-O-(β-hydroxyethyl)rutoside; 5,7,3’,4’-Tetra-O-hydr |
| PubChem Compound | 165560 |
| Last Modified | Dec 23 2021 |
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